3-ethyl-2-[3-(3-ethyl-1,3-benzoxazol-3-ium-2-yl)-2-methylprop-2-enylidene]-1,3-benzoxazole;iodide
3-ethyl-2-[3-(3-ethyl-1,3-benzoxazol-3-ium-2-yl)-2-methylprop-2-enylidene]-1,3-benzoxazole;iodide
Brand Name:
Vulcanchem
CAS No.:
14934-37-3
VCID:
VC20974771
InChI:
InChI=1S/C22H23N2O2.HI/c1-4-23-17-10-6-8-12-19(17)25-21(23)14-16(3)15-22-24(5-2)18-11-7-9-13-20(18)26-22;/h6-15H,4-5H2,1-3H3;1H/q+1;/p-1
SMILES:
CCN1C2=CC=CC=C2OC1=CC(=CC3=[N+](C4=CC=CC=C4O3)CC)C.[I-]
Molecular Formula:
C22H23N2O2.I
C22H23IN2O2
C22H23IN2O2
Molecular Weight:
474.3 g/mol
3-ethyl-2-[3-(3-ethyl-1,3-benzoxazol-3-ium-2-yl)-2-methylprop-2-enylidene]-1,3-benzoxazole;iodide
CAS No.: 14934-37-3
Cat. No.: VC20974771
Molecular Formula: C22H23N2O2.I
C22H23IN2O2
Molecular Weight: 474.3 g/mol
* For research use only. Not for human or veterinary use.
![3-ethyl-2-[3-(3-ethyl-1,3-benzoxazol-3-ium-2-yl)-2-methylprop-2-enylidene]-1,3-benzoxazole;iodide - 14934-37-3](/images/no_structure.jpg)
Specification
| CAS No. | 14934-37-3 |
|---|---|
| Molecular Formula | C22H23N2O2.I C22H23IN2O2 |
| Molecular Weight | 474.3 g/mol |
| IUPAC Name | (2Z)-3-ethyl-2-[(E)-3-(3-ethyl-1,3-benzoxazol-3-ium-2-yl)-2-methylprop-2-enylidene]-1,3-benzoxazole;iodide |
| Standard InChI | InChI=1S/C22H23N2O2.HI/c1-4-23-17-10-6-8-12-19(17)25-21(23)14-16(3)15-22-24(5-2)18-11-7-9-13-20(18)26-22;/h6-15H,4-5H2,1-3H3;1H/q+1;/p-1 |
| Standard InChI Key | SGSAYBUVQALYJE-UHFFFAOYSA-M |
| Isomeric SMILES | CCN\1C2=CC=CC=C2O/C1=C\C(=C\C3=[N+](C4=CC=CC=C4O3)CC)\C.[I-] |
| SMILES | CCN1C2=CC=CC=C2OC1=CC(=CC3=[N+](C4=CC=CC=C4O3)CC)C.[I-] |
| Canonical SMILES | CCN1C2=CC=CC=C2OC1=CC(=CC3=[N+](C4=CC=CC=C4O3)CC)C.[I-] |
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